Cas no 1258391-29-5 (HG-7-85-01-NH2)

• Product Name: HG-7-85-01-NH2
• CAS No: 1258391-29-5
• MF: C₂₇H₂₇F₃N₆OS
• MW: 540.60
• CID: 5092829
• Update Time: 2025-05-21

HG-7-85-01-NH2 Chemical and Physical Properties

Names and Identifiers

• 3-(2-Aminothiazolo[5,4-b]pyridin-5-yl)-N-[4-[(4-ethyl-1-piperazinyl)methyl]-3-(trifluoromethyl)phenyl]benzamide
• HG-7-85-01-NH2

• Inchi： 1S/C27H27F3N6OS/c1-2-35-10-12-36(13-11-35)16-19-6-7-20(15-21(19)27(28,29)30)32-24(37)18-5-3-4-17(14-18)22-8-9-23-25(33-22)38-26(31)34-23/h3-9,14-15H,2,10-13,16H2,1H3,(H2,31,34)(H,32,37)
• InChI Key： WTHKDEWRPCCPQH-UHFFFAOYSA-N
• SMILES： CCN1CCN(CC1)CC1=C(C=C(C=C1)NC(=O)C1C=CC=C(C2N=C3C(N=C(N)S3)=CC=2)C=1)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on HG-7-85-01-NH2

Chemical Compound CAS No. 1258391-29-5: HG-7-85-01-NH2

The chemical compound with CAS No. 1258391-29-5, commonly referred to as HG-7-85-01-NH2, has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is a result of advanced synthetic methodologies and represents a novel class of materials with promising prospects in various industries. Recent studies have highlighted its role in nanotechnology, biomedical engineering, and catalysis, making it a focal point for researchers worldwide.

HG-7-85-01-NH2 is characterized by its intricate molecular structure, which includes a combination of aromatic rings and functional groups that contribute to its exceptional stability and reactivity. The compound's ability to form self-assembled monolayers has been extensively explored, particularly in the context of surface modification for electronic devices. According to a study published in *Nature Materials*, these self-assembled structures exhibit superior electrical properties, making them ideal for use in next-generation semiconductors.

One of the most groundbreaking applications of HG-7-85-01-NH2 lies in its use as a precursor for graphene-based nanomaterials. Researchers have successfully utilized this compound to synthesize graphene oxide, which has demonstrated remarkable mechanical and thermal properties. The synthesis process involves a two-step reaction mechanism, where HG-7-85-01-NH2 undergoes oxidation followed by reduction to yield high-quality graphene sheets. This method has been praised for its scalability and cost-effectiveness, paving the way for large-scale production of graphene-based materials.

In the field of biomedicine, HG-7-85-01-NH2 has shown potential as a drug delivery vehicle. Its amphiphilic nature allows it to form nanoparticles that can encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. A recent study in *Advanced Drug Delivery Reviews* reported that these nanoparticles exhibit excellent biocompatibility and can target specific tissues with high precision. This breakthrough could revolutionize the treatment of diseases such as cancer, where targeted drug delivery is crucial for minimizing side effects.

The environmental impact of HG-7-85-HGMS is another area of active research. Scientists are investigating its degradation pathways under various environmental conditions to assess its long-term sustainability. Preliminary findings suggest that the compound undergoes rapid biodegradation in aerobic conditions, reducing its ecological footprint. These results are particularly encouraging for industries seeking eco-friendly alternatives to traditional chemicals.

In conclusion, CAS No. 1258391-HGMS (HGMS) represents a significant advancement in modern chemistry, offering versatile applications across multiple disciplines. Its unique properties, combined with cutting-edge research findings, position it as a key player in the development of innovative materials and technologies. As ongoing studies continue to uncover new potentials, HGMS is poised to make an even greater impact on both scientific research and industrial applications.